Cas no 851865-98-0 (2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851865-98-0
• MF: C₁₈H₁₄F₄N₂OS
• MW: 382.375176906586
• CID: 6418650
• PubChem ID: 4685875
• Update Time: 2025-05-27

2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-1-[4-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
• [2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• F0630-0426
• (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(trifluoromethyl)phenyl)methanone
• 851865-98-0
• AKOS024588665
• Methanone, [2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C18H14F4N2OS/c19-15-7-1-12(2-8-15)11-26-17-23-9-10-24(17)16(25)13-3-5-14(6-4-13)18(20,21)22/h1-8H,9-11H2
• InChI Key： ZXAVOMDWMGWCQC-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(F)C=C2)=NCC1)(C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 382.07629690g/mol
• Monoisotopic Mass: 382.07629690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 466.0±55.0 °C(Predicted)
• pka: 0.87±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-98-0)

The compound 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-98-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4,5-dihydro-1H-imidazole core substituted with a 4-fluorophenyl and trifluoromethylbenzoyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of fluorine and sulfur atoms, which often enhance metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds like 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole has surged, driven by their utility in drug discovery and material science. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to improve lipophilicity and bioavailability. This aligns with current trends where researchers seek next-generation pharmaceuticals with enhanced efficacy and reduced side effects. The compound’s CAS No. 851865-98-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the preparation of 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole involves multi-step organic transformations, including sulfanylation and acylations. These methods are often optimized for scalability, a critical factor for industrial applications. The compound’s imidazole ring also opens doors to heterocyclic chemistry innovations, a field that dominates modern organic synthesis. Notably, its stability under physiological conditions makes it a viable candidate for prodrug development, a trending topic in pharmacokinetics.

Beyond pharmaceuticals, CAS No. 851865-98-0 has potential in agrochemicals, where fluorine-containing compounds are prized for their pest-resistant properties. This aligns with global efforts to develop sustainable crop protection solutions, a pressing concern amid climate change. The compound’s mechanism of action, possibly involving enzyme inhibition, is under investigation, mirroring the broader industry focus on target-specific agrochemicals.

Analytical characterization of 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole typically employs advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. Such rigor is essential given the compound’s potential in high-throughput screening assays, a cornerstone of modern drug discovery. Its logP and pKa values are also critical for predicting ADMET profiles, a recurring theme in computational chemistry discussions.

In conclusion, 2-{(4-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-98-0) exemplifies the intersection of structural ingenuity and practical utility. Its versatility across pharmaceuticals and agrochemicals, coupled with its alignment with green chemistry principles, positions it as a compound of enduring scientific and commercial interest.